5,6-DICHLORO-2-[3-[5,6-DICHLORO-1-ETHYL-3-(4-SULFOBUTYL)BENZIMIDAZOL-2-YLIDENE]PROPENYL]-1-ETHYL-3-(
5,6-DICHLORO-2-[3-[5,6-DICHLORO-1-ETHYL-3-(4-SULFOBUTYL)BENZIMIDAZOL-2-YLIDENE]PROPENYL]-1-ETHYL-3-(
Brand Name:
Vulcanchem
CAS No.:
10049-96-4
VCID:
VC0167961
InChI:
InChI=1S/C29H34Cl4N4O6S2/c1-3-34-24-16-20(30)22(32)18-26(24)36(12-5-7-14-44(38,39)40)28(34)10-9-11-29-35(4-2)25-17-21(31)23(33)19-27(25)37(29)13-6-8-15-45(41,42)43/h9-11,16-19H,3-8,12-15H2,1-2H3,(H-,38,39,40,41,42,43)
SMILES:
CCN1C2=CC(=C(C=C2[N+](=C1C=CC=C3N(C4=CC(=C(C=C4N3CCCCS(=O)(=O)O)Cl)Cl)CC)CCCCS(=O)(=O)[O-])Cl)Cl
Molecular Formula:
C29H34Cl4N4O6S2
Molecular Weight:
740.5 g/mol
5,6-DICHLORO-2-[3-[5,6-DICHLORO-1-ETHYL-3-(4-SULFOBUTYL)BENZIMIDAZOL-2-YLIDENE]PROPENYL]-1-ETHYL-3-(
CAS No.: 10049-96-4
Main Products
VCID: VC0167961
Molecular Formula: C29H34Cl4N4O6S2
Molecular Weight: 740.5 g/mol
CAS No. | 10049-96-4 |
---|---|
Product Name | 5,6-DICHLORO-2-[3-[5,6-DICHLORO-1-ETHYL-3-(4-SULFOBUTYL)BENZIMIDAZOL-2-YLIDENE]PROPENYL]-1-ETHYL-3-( |
Molecular Formula | C29H34Cl4N4O6S2 |
Molecular Weight | 740.5 g/mol |
IUPAC Name | 4-[5,6-dichloro-2-[(E,3E)-3-[5,6-dichloro-1-ethyl-3-(4-sulfobutyl)benzimidazol-2-ylidene]prop-1-enyl]-3-ethylbenzimidazol-1-ium-1-yl]butane-1-sulfonate |
Standard InChI | InChI=1S/C29H34Cl4N4O6S2/c1-3-34-24-16-20(30)22(32)18-26(24)36(12-5-7-14-44(38,39)40)28(34)10-9-11-29-35(4-2)25-17-21(31)23(33)19-27(25)37(29)13-6-8-15-45(41,42)43/h9-11,16-19H,3-8,12-15H2,1-2H3,(H-,38,39,40,41,42,43) |
Standard InChIKey | CXMTVYYZZGALHX-UHFFFAOYSA-N |
Isomeric SMILES | CCN1C2=CC(=C(C=C2[N+](=C1/C=C/C=C/3\N(C4=CC(=C(C=C4N3CCCCS(=O)(=O)O)Cl)Cl)CC)CCCCS(=O)(=O)[O-])Cl)Cl |
SMILES | CCN1C2=CC(=C(C=C2[N+](=C1C=CC=C3N(C4=CC(=C(C=C4N3CCCCS(=O)(=O)O)Cl)Cl)CC)CCCCS(=O)(=O)[O-])Cl)Cl |
Canonical SMILES | CCN1C2=CC(=C(C=C2[N+](=C1C=CC=C3N(C4=CC(=C(C=C4N3CCCCS(=O)(=O)O)Cl)Cl)CC)CCCCS(=O)(=O)[O-])Cl)Cl |
PubChem Compound | 13782098 |
Last Modified | Nov 14 2021 |
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